Cas no 917918-81-1 (5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine)

5-Bromo-4-[2-(dimethylamino)ethenyl]-2-methoxy-3-nitropyridine is a versatile heterocyclic compound featuring a pyridine core substituted with bromo, methoxy, nitro, and dimethylaminoethenyl functional groups. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The electron-withdrawing nitro group and electron-donating dimethylaminoethenyl moiety enhance its reactivity in cross-coupling reactions and cyclization processes. The bromo substituent further facilitates functionalization via metal-catalyzed transformations. This compound’s well-defined reactivity profile and stability under standard conditions make it a practical choice for researchers seeking to construct complex nitrogen-containing frameworks with precision.
5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine structure
917918-81-1 structure
Product Name:5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine
CAS No:917918-81-1
MF:C10H12BrN3O3
MW:302.124581336975
MDL:MFCD27987976
CID:781781
PubChem ID:57883125
Update Time:2025-06-08

5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • Ethenamine, 2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-
    • 5-Bromo-4-[2-(dimethylamino)ethenyl]-2-methoxy-3-nitropyridine
    • 5-BROMO-4-[2-(DIMETHYLAMINO)ETHENYL]-2-METHOXY-3-NITROPYRIDINE,RED SOLID
    • 5-BroMo-4-[2-(diMethylaMino)ethenyl]-2-Methoxy-3-nitropyridine-4
    • 2-(5-Bromo-2-methoxy-3-nitropyridin-4-yl)-N,N-dimethylethenamine
    • Ethenamine,2-(5-bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethyl-
    • BNKMXMCVPWPRMR-SNAWJCMRSA-N
    • (E)-2-(5-bromo-2-methoxy-3-nitropyridin-4-yl)-N,N-dimethylethenamine
    • 2-(5-Bromo-2-methoxy-3-nitro-4-pyridinyl)-N,N-dimethylethenamine (ACI)
    • 2-(5-Bromo-2-methoxy-3-nitropyridin-4-yl)-N,N-dimethylethen-1-amine
    • (E)-2-(5-bromo-2-methoxy-3-nitropyridin-4-yl)-N,N-dimethylethen-1-amine
    • CS-M1659
    • 917918-81-1
    • CS-13131
    • MFCD27987976
    • SCHEMBL15067601
    • AKOS030599231
    • 1445993-84-9
    • SCHEMBL12033232
    • 5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine
    • MDL: MFCD27987976
    • Inchi: 1S/C10H12BrN3O3/c1-13(2)5-4-7-8(11)6-12-10(17-3)9(7)14(15)16/h4-6H,1-3H3
    • InChI Key: BNKMXMCVPWPRMR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C=CN(C)C)=C(Br)C=NC=1OC)=O

Computed Properties

  • Exact Mass: 301.00600
  • Monoisotopic Mass: 301.00620g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 392.2±42.0 °C at 760 mmHg
  • Flash Point: 191.0±27.9 °C
  • PSA: 71.18000
  • LogP: 2.81640
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine Security Information

5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine Pricemore >>

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5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4 - 5 h, 80 - 90 °C; 90 °C → 100 °C; 12 h, 90 - 100 °C; 100 °C → 30 °C
1.2 Solvents: Water ;  0.5 h, < 30 °C
Reference
Preparation of the HIV Attachment Inhibitor BMS-663068. Part 1. Evolution of Enabling Strategies
Fox, Richard J. ; Tripp, Jonathan C.; Schultz, Mitchell J.; Payack, Joseph F.; Fanfair, Dayne D.; et al, Organic Process Research & Development, 2017, 21(8), 1095-1109

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium methoxide Solvents: Dimethylformamide ;  16 h, 100 °C
1.2 Reagents: Water ;  20 °C
Reference
Antibody Conjugation of a Chimeric BET Degrader Enables in vivo Activity
Pillow, Thomas H. ; Adhikari, Pragya; Blake, Robert A.; Chen, Jinhua; Del Rosario, Geoffrey; et al, ChemMedChem, 2020, 15(1), 17-25

5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine Raw materials

5-Bromo-4-2-(dimethylamino)ethenyl-2-methoxy-3-nitropyridine Preparation Products

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